Cas no 1807190-77-7 (Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate)

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate is a versatile synthetic intermediate used in organic and pharmaceutical chemistry. Its structure features a chloromethyl group, a cyano substituent, and a trifluoromethyl group, making it a valuable building block for the development of complex molecules, particularly in agrochemical and medicinal applications. The presence of these functional groups allows for further derivatization, enabling selective modifications for targeted synthesis. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the cyano and chloromethyl groups offer reactivity for nucleophilic substitution or cyclization reactions. This compound is particularly useful in the preparation of bioactive compounds with potential applications in drug discovery and crop protection.
Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate structure
1807190-77-7 structure
Product Name:Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate
CAS No:1807190-77-7
MF:C13H11ClF3NO2
MW:305.680153131485
CID:4981551
Update Time:2025-08-04

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate
    • Inchi: 1S/C13H11ClF3NO2/c1-2-20-12(19)5-8-4-11(13(15,16)17)10(7-18)3-9(8)6-14/h3-4H,2,5-6H2,1H3
    • InChI Key: AKUWGQFQZIVJGP-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C#N)C(C(F)(F)F)=CC=1CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 391
  • XLogP3: 3.1
  • Topological Polar Surface Area: 50.1

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013010974-250mg
Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807190-77-7 97%
250mg
480.00 USD 2021-06-25
Alichem
A013010974-500mg
Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807190-77-7 97%
500mg
831.30 USD 2021-06-25
Alichem
A013010974-1g
Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate
1807190-77-7 97%
1g
1,564.50 USD 2021-06-25

Additional information on Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807190-77-7)

Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate (CAS No. 1807190-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its chloromethyl, cyano, and trifluoromethyl functional groups, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular structure combines reactivity and stability, enabling applications in the development of novel bioactive molecules.

The compound's trifluoromethyl group is particularly noteworthy, as it enhances lipophilicity and metabolic stability—a feature highly sought after in modern drug design. Researchers are increasingly exploring its potential in small-molecule therapeutics, especially in targeting enzymes and receptors where fluorine substitution plays a critical role. Recent studies highlight its utility in crop protection agents, where its structural motifs contribute to pest resistance management strategies.

From a synthetic perspective, Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate serves as a versatile building block for heterocyclic compounds. Its cyano group allows for further functionalization through nucleophilic addition, while the chloromethyl moiety facilitates alkylation reactions. These attributes align with current trends in green chemistry, where efficient multi-step transformations are prioritized to minimize waste.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, ensuring high purity standards for research applications. Stability studies under various pH and temperature conditions have demonstrated its robustness as an intermediate, addressing common concerns about compound degradation during storage or processing.

In the context of intellectual property, several patents reference derivatives of 1807190-77-7, particularly in kinase inhibitor development. This underscores its commercial relevance in the competitive landscape of pharmaceutical innovation. Furthermore, its structural features resonate with current interests in fluorinated APIs (Active Pharmaceutical Ingredients), a rapidly growing segment driven by demands for improved drug efficacy.

Environmental and safety assessments of Ethyl 2-chloromethyl-4-cyano-5-(trifluoromethyl)phenylacetate indicate compliance with standard laboratory handling protocols. While not classified as hazardous under normal conditions, proper PPE (Personal Protective Equipment) is recommended during manipulation, reflecting industry-wide emphasis on laboratory safety standards.

The compound's solubility profile—showing preferential dissolution in polar aprotic solvents like DMF or acetonitrile—makes it particularly suitable for catalytic reactions. This property is frequently discussed in forums focusing on reaction optimization, where researchers share protocols for maximizing yield in complex syntheses.

Emerging applications in material science have also been reported, with investigations into its potential as a monomer for specialty polymers. The electron-withdrawing nature of its substituents could enable the development of high-performance materials with tailored electronic properties, a hot topic in organic electronics research.

Supply chain dynamics for CAS 1807190-77-7 reflect broader trends in fine chemical distribution, with increasing emphasis on quality documentation and regulatory compliance. Analytical certificates typically include detailed chromatographic purity data and residual solvent analysis, meeting the stringent requirements of GMP manufacturing environments.

Future research directions may explore its enantiomeric forms, as the chiral center adjacent to the ester group could lead to stereoselective applications. This aligns with the pharmaceutical industry's growing focus on single-enantiomer drugs, where subtle structural differences significantly impact biological activity.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.